2-acetyl-1-(2,3,4-trimethoxyphenyl)octahydro-4a(2H)-isoquinolinol

• IUPAC Name: 1-[4a-hydroxy-1-(2,3,4-trimethoxyphenyl)-1,3,4,5,6,7,8,8a-octahydroisoquinolin-2-yl]ethanone
• InChI: InChI=1S/C20H29NO5/c1-13(22)21-12-11-20(23)10-6-5-7-15(20)17(21)14-8-9-16(24-2)19(26-4)18(14)25-3/h8-9,15,17,23H,5-7,10-12H2,1-4H3
• InChI Key: NEXDYNIRBKKKOQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2(CCCCC2C1C3=C(C(=C(C=C3)OC)OC)OC)O
• Molecular Formula: C20H29NO5
• Molecular Weight: 363.4 g/mol

Description

2-acetyl-1-(2,3,4-trimethoxyphenyl)octahydro-4a(2H)-isoquinolinol, also known as A-401, is a chemical compound that has been studied for its potential therapeutic applications. It belongs to the class of isoquinolinol alkaloids and is derived from the plant Corydalis yanhusuo.

Scientific Research Applications

2-acetyl-1-(2,3,4-trimethoxyphenyl)octahydro-4a(2H)-isoquinolinol has been studied for its potential therapeutic applications. It has been found to have analgesic, anti-inflammatory, and neuroprotective effects. It has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and depression.

Mechanism of Action

The exact mechanism of action of 2-acetyl-1-(2,3,4-trimethoxyphenyl)octahydro-4a(2H)-isoquinolinol is not fully understood. However, it is believed to act on the dopamine and serotonin systems in the brain. It has been found to increase the levels of dopamine and serotonin in the brain, which may contribute to its analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been found to have analgesic and anti-inflammatory effects, which may be due to its ability to increase the levels of dopamine and serotonin in the brain. It has also been found to have neuroprotective effects, which may be due to its antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2-acetyl-1-(2,3,4-trimethoxyphenyl)octahydro-4a(2H)-isoquinolinol in lab experiments is that it is a natural compound derived from a plant source. This may make it more appealing for use in therapeutic applications. However, one limitation is that the synthesis of this compound can be difficult and time-consuming. This may make it less appealing for use in large-scale production.

Future Directions

There are several future directions for the study of 2-acetyl-1-(2,3,4-trimethoxyphenyl)octahydro-4a(2H)-isoquinolinol. One direction is to further investigate its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and depression. Another direction is to investigate its potential use in the treatment of pain and inflammation. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the dopamine and serotonin systems in the brain.